Cas no 2034249-96-0 (2-[1-(9H-xanthene-9-carbonyl)pyrrolidin-3-yl]-2H-1,2,3-triazole)

2-[1-(9H-xanthene-9-carbonyl)pyrrolidin-3-yl]-2H-1,2,3-triazole is a heterocyclic compound featuring a xanthene core linked to a pyrrolidine-triazole moiety. This structure imparts unique chemical properties, including potential applications in medicinal chemistry and materials science. The xanthene scaffold provides photostability and fluorescence, while the triazole group offers versatility for further functionalization via click chemistry. The pyrrolidine ring enhances solubility and conformational flexibility, making the compound suitable for diverse synthetic modifications. Its well-defined molecular architecture allows for precise interactions in biological or catalytic systems. This compound is particularly valuable for researchers exploring novel pharmacophores or advanced functional materials due to its balanced reactivity and structural modularity.
2-[1-(9H-xanthene-9-carbonyl)pyrrolidin-3-yl]-2H-1,2,3-triazole structure
2034249-96-0 structure
Product Name:2-[1-(9H-xanthene-9-carbonyl)pyrrolidin-3-yl]-2H-1,2,3-triazole
CAS No:2034249-96-0
MF:C20H18N4O2
MW:346.382524013519
CID:5807038
PubChem ID:92122208
Update Time:2025-05-20

2-[1-(9H-xanthene-9-carbonyl)pyrrolidin-3-yl]-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

    • [3-(triazol-2-yl)pyrrolidin-1-yl]-(9H-xanthen-9-yl)methanone
    • 2-[1-(9H-xanthene-9-carbonyl)pyrrolidin-3-yl]-2H-1,2,3-triazole
    • AKOS026693263
    • 2034249-96-0
    • (3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl)(9H-xanthen-9-yl)methanone
    • F6515-3316
    • Inchi: 1S/C20H18N4O2/c25-20(23-12-9-14(13-23)24-21-10-11-22-24)19-15-5-1-3-7-17(15)26-18-8-4-2-6-16(18)19/h1-8,10-11,14,19H,9,12-13H2
    • InChI Key: HWMWKDBMWKJTST-UHFFFAOYSA-N
    • SMILES: C(N1CCC(N2N=CC=N2)C1)(C1C2=C(C=CC=C2)OC2=C1C=CC=C2)=O

Computed Properties

  • Exact Mass: 346.14297583g/mol
  • Monoisotopic Mass: 346.14297583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 502
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 60.2Ų

2-[1-(9H-xanthene-9-carbonyl)pyrrolidin-3-yl]-2H-1,2,3-triazole Pricemore >>

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Additional information on 2-[1-(9H-xanthene-9-carbonyl)pyrrolidin-3-yl]-2H-1,2,3-triazole

Comprehensive Overview of 2-[1-(9H-xanthene-9-carbonyl)pyrrolidin-3-yl]-2H-1,2,3-triazole (CAS No. 2034249-96-0)

2-[1-(9H-xanthene-9-carbonyl)pyrrolidin-3-yl]-2H-1,2,3-triazole (CAS No. 2034249-96-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound features a unique structural framework combining a xanthene moiety with a pyrrolidine ring and a 1,2,3-triazole group, making it a versatile intermediate for various applications. Its molecular complexity and functional diversity have positioned it as a valuable candidate for research in drug discovery, fluorescent probes, and advanced material synthesis.

The xanthene core in 2-[1-(9H-xanthene-9-carbonyl)pyrrolidin-3-yl]-2H-1,2,3-triazole is known for its photophysical properties, which are crucial in developing fluorescent dyes and sensors. Researchers are particularly interested in how the triazole and pyrrolidine components influence the compound's electronic properties, potentially enhancing its utility in bioimaging and optoelectronic devices. Recent studies have explored its role in designing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), aligning with the growing demand for targeted therapies in oncology and neurodegenerative diseases.

In the pharmaceutical industry, 2-[1-(9H-xanthene-9-carbonyl)pyrrolidin-3-yl]-2H-1,2,3-triazole is being investigated for its potential as a kinase inhibitor scaffold. The 1,2,3-triazole moiety is a key pharmacophore in many FDA-approved drugs due to its stability and ability to form hydrogen bonds. This compound's structural features make it a promising candidate for modulating protein-protein interactions, a hot topic in drug development. Additionally, its xanthene derivative properties could enable applications in theranostics, combining therapeutic and diagnostic functionalities—a trend gaining traction in precision medicine.

From a synthetic chemistry perspective, the compound's pyrrolidin-3-yl linker offers flexibility for further derivatization, making it a valuable building block in combinatorial chemistry. Its compatibility with click chemistry reactions (e.g., CuAAC) allows for efficient modular assembly, addressing the need for rapid compound library generation in high-throughput screening. This aligns with the increasing use of AI-driven drug discovery, where diverse chemical libraries are essential for machine learning models.

The market for 2-[1-(9H-xanthene-9-carbonyl)pyrrolidin-3-yl]-2H-1,2,3-triazole is expanding due to rising R&D investments in bioconjugation and chemical biology tools. Suppliers are noting heightened demand from academic labs and biotech firms focusing on protein degradation strategies. Environmental considerations are also shaping its applications, with researchers exploring its use in green chemistry protocols due to the compound's potential for low-toxicity pathways.

Quality control and scalability are critical for CAS No. 2034249-96-0, with HPLC and LC-MS being standard analytical techniques to ensure purity. Storage recommendations typically include protection from light and moisture to preserve the xanthene chromophore's integrity. As regulatory frameworks evolve, compliance with REACH and other chemical safety guidelines remains a priority for manufacturers.

Future directions for this compound may involve its integration into nanotechnology platforms, such as drug-loaded nanoparticles or biohybrid materials. The intersection of its photochemical properties with emerging photoactivated therapies could unlock novel treatment modalities. With the global push toward personalized medicine, 2-[1-(9H-xanthene-9-carbonyl)pyrrolidin-3-yl]-2H-1,2,3-triazole is poised to play a role in next-generation biomedical innovations.

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